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Compound of Interest

Compound Name: (Rac)-Lanicemine

Cat. No.: B2937148

Application Notes and Protocols for (Rac)-
Lanicemine

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols for the proper storage and handling of
(Rac)-Lanicemine powder and its stock solutions to ensure compound integrity and
experimental reproducibility.

Introduction

(Rac)-Lanicemine, also known as (Rac)-AZD6765, is the racemic form of Lanicemine. It
functions as a low-trapping N-methyl-D-aspartate (NMDA) receptor antagonist.[1][2][3][4] As a
channel blocker, it has been investigated for its potential antidepressant effects, exhibiting a
different profile from other NMDA receptor modulators like ketamine.[1][4] Accurate and
consistent preparation of (Rac)-Lanicemine solutions is critical for obtaining reliable results in
both in vitro and in vivo studies.

Chemical and Physical Properties

A clear understanding of the physicochemical properties of (Rac)-Lanicemine is essential for
its proper handling and storage.
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Property Value

Molecular Formula Ci3H1aN2

Molecular Weight 198.27 g/mol

CAS Number 61890-25-3
Appearance Crystalline solid, powder

Storage and Stability

Proper storage of (Rac)-Lanicemine in both its solid form and as a stock solution is crucial to
prevent degradation and maintain its biological activity.

(Rac)-Lanicemine Powder

Storage Condition Recommended Duration
-20°C 3 years
4°C 2 years

For long-term storage, it is recommended to store the solid compound at -20°C. The product is
stable at room temperature for short periods, such as during shipping.[5]

(Rac)-Lanicemine Stock Solutions

Once in solution, the stability of (Rac)-Lanicemine is more limited. It is imperative to aliquot the
stock solution into single-use volumes to avoid repeated freeze-thaw cycles, which can lead to
degradation.[2][6]

Storage Condition Recommended Duration
-80°C 6 months
-20°C 1 month

Solubility
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(Rac)-Lanicemine exhibits varying solubility depending on the solvent. This is a critical
consideration when preparing stock solutions for different experimental paradigms.

Solvent Maximum Solubility

DMSO 100 mg/mL (504.37 mM)

Note: Ultrasonic treatment may be necessary to achieve maximum solubility in DMSO.[1][3]

Experimental Protocols
Protocol for Preparing an In Vitro Stock Solution

This protocol describes the preparation of a 10 mM stock solution of (Rac)-Lanicemine in
DMSO.

Materials:

(Rac)-Lanicemine powder

Dimethyl sulfoxide (DMSOQO), anhydrous

Sterile microcentrifuge tubes

Vortex mixer

Ultrasonic bath (optional)

Procedure:

o Equilibrate the (Rac)-Lanicemine powder to room temperature before opening the vial.

» Weigh the desired amount of (Rac)-Lanicemine powder in a sterile microcentrifuge tube.

e Add the calculated volume of DMSO to achieve a final concentration of 10 mM. For example,
to prepare 1 mL of a 10 mM stock solution, add 0.5044 mL of DMSO to 1 mg of (Rac)-
Lanicemine.
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Vortex the solution thoroughly until the powder is completely dissolved.

If necessary, use an ultrasonic bath to aid dissolution.[1][3]

Aliquot the stock solution into single-use, sterile microcentrifuge tubes.

Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.

Protocol for Preparing an In Vivo Formulation

For in vivo experiments, (Rac)-Lanicemine needs to be formulated in a vehicle that is safe for
administration. Below are examples of common formulations. It is recommended to prepare
these solutions fresh on the day of use.[2][6]

Formulation 1: PEG300, Tween-80, and Saline

This formulation results in a clear solution with a solubility of at least 2.5 mg/mL.[1]
Materials:

¢ (Rac)-Lanicemine powder

e DMSO

e PEG300

e Tween-80

e Saline (0.9% NaCl)

 Sterile tubes

Procedure:

e Prepare a concentrated stock solution of (Rac)-Lanicemine in DMSO.

e In a sterile tube, add the solvents in the following order, ensuring the solution is mixed
thoroughly after each addition:
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[e]

10% DMSO (containing the dissolved (Rac)-Lanicemine)

40% PEG300

o

5% Tween-80

[¢]

45% saline

[¢]

e The final solution should be clear.
Formulation 2: SBE-B-CD in Saline
This formulation also produces a clear solution with a solubility of at least 2.5 mg/mL.[1]

Materials:

(Rac)-Lanicemine powder

DMSO

20% SBE-B-CD (Sulfobutylether-B-cyclodextrin) in saline

Sterile tubes

Procedure:

o Prepare a concentrated stock solution of (Rac)-Lanicemine in DMSO.

 In a sterile tube, add the solvents in the following order, mixing well after each step:
o 10% DMSO (containing the dissolved (Rac)-Lanicemine)
o 90% of 20% SBE-B-CD in saline

Visualized Signaling Pathway and Workflows
Signaling Pathway of (Rac)-Lanicemine dot
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Caption: Workflow for preparing an in vitro stock solution.

Logical Relationship for In Vivo Formulation Preparation
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Caption: Decision logic for preparing an in vivo formulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Storing and handling (Rac)-Lanicemine powder and
stock solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2937148#storing-and-handling-rac-lanicemine-
powder-and-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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